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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803

An In-Depth Technical Guide to the Certificate of Analysis for 3,5-Dibromopyridine-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analytical
testing data typically presented in a Certificate of Analysis (CofA) for 3,5-Dibromopyridine-d3.
This deuterated compound is a valuable building block in pharmaceutical and agrochemical
research, making a thorough understanding of its purity and isotopic composition crucial for its
application.

Compound Information

3,5-Dibromopyridine-d3 is a stable isotope-labeled analog of 3,5-Dibromopyridine. The
incorporation of deuterium atoms at specific positions can be leveraged in various research
applications, including as an internal standard in mass spectrometry-based quantitative
analysis, for mechanistic studies of chemical reactions, and to explore the kinetic isotope effect
in drug metabolism.

Table 1: General Compound Information
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Parameter Value

Compound Name 3,5-Dibromopyridine-d3
CAS Number 1219799-05-9[1][2]
Unlabeled CAS Number 625-92-3[1][2]
Molecular Formula CsDsBrz2N

Molecular Weight 239.91 g/mol

Analytical Data

The following tables summarize the typical quantitative data found on a Certificate of Analysis
for 3,5-Dibromopyridine-d3. These values are representative and may vary between different
batches and suppliers.

Table 2: Purity and Physical Properties

Test Specification Result Method
Chemical Puri Gas Chromatograph
v =98.0% 99.5% drapny
(Assay) (GC)
White to off-white ) )
Appearance . Conforms Visual Inspection
solid
Melting Point 110-115°C 112.5°C Capillary Method
Water Content <0.5% 0.12% Karl Fischer Titration

Table 3: Isotopic Purity
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Test Specification Result Method

Isotopic Enrichment >98 atom % D 99.2 atom % D ::SNMR JEHNMR
do Content Report <0.5% 1H NMR / MS

d1 Content Report <1.0% 1H NMR / MS

d2 Content Report <2.0% 1H NMR / MS

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided
below.

Gas Chromatography (GC) for Chemical Purity

This method determines the chemical purity of the sample by separating volatile compounds.
e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: A non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 um, 5% phenyl
polysiloxane).

o Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).
 Injector Temperature: 280 °C.
e Oven Temperature Program:
o Initial temperature: 80 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 140 °C.
o Ramp: 20 °C/min to 280 °C, hold for 10 minutes.[2]
e Detector Temperature: 300 °C.

e Injection Volume: 1 pL of a 1 mg/mL solution in a suitable solvent (e.g., Chloroform).
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» Quantification: The purity is calculated based on the area percent of the main peak relative to
the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment

NMR spectroscopy is a powerful tool for determining the isotopic enrichment and confirming
the structure of deuterated compounds. A combination of proton (*H) and deuterium (?H) NMR
is often employed for accurate quantification.

 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: A non-deuterated solvent with a known purity, or a deuterated solvent that does not
have signals interfering with the analyte.

e 1H NMR:

o The absence or significant reduction of proton signals at the deuterated positions confirms
successful labeling.

o The isotopic purity can be estimated by comparing the integral of the residual proton
signals at the labeled positions to the integral of a non-deuterated internal standard or a
signal from a non-labeled position on the molecule (if available).

e 2H NMR:

o This technique directly observes the deuterium nuclei, providing a more direct measure of
isotopic enrichment.

o The spectrum will show signals corresponding to the deuterium atoms in the molecule,
confirming their location.

Mass Spectrometry (MS) for Isotopic Enrichment

High-resolution mass spectrometry can be used to determine the isotopic distribution of the
compound.

¢ Instrumentation: A high-resolution mass spectrometer (e.g., LC-ESI-HR-MS).
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« lonization Mode: Electrospray lonization (ESI) in positive mode is typically used.

e Analysis: A full scan mass spectrum is acquired. The isotopic distribution is determined by
extracting and integrating the ion currents for the molecular ions corresponding to the
different deuterated species (do, d1, dz2, ds). The isotopic enrichment is calculated from the
relative abundances of these ions.[3][4]

Karl Fischer Titration for Water Content

This method is specific for the determination of water content.

e |nstrumentation: A coulometric or volumetric Karl Fischer titrator. For low water content, the
coulometric method is preferred.

e Procedure for Solids:

o A known weight of the 3,5-Dibromopyridine-d3 sample is introduced into the titration cell
containing a suitable solvent (e.g., anhydrous methanol).

o For insoluble solids, an evaporator oven can be used to heat the sample and carry the
evolved water into the titration cell with a stream of dry, inert gas.

o The sample is titrated with the Karl Fischer reagent until the endpoint is reached. The
instrument calculates the amount of water based on the amount of reagent consumed.[1]

[5]L6]

Visualizations
Quality Control Workflow for 3,5-Dibromopyridine-d3
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Caption: Quality control workflow for 3,5-Dibromopyridine-d3.

Logical Relationships in a Certificate of Analysis
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Caption: Data relationships on a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Certificate of Analysis for 3,5-Dibromopyridine-d3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580803#certificate-of-analysis-for-3-5-
dibromopyridine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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